Cas no 1806525-60-9 (3-Fluoro-4-(trifluoromethyl)pyridine-5-acetic acid)

3-Fluoro-4-(trifluoromethyl)pyridine-5-acetic acid is a fluorinated pyridine derivative with a trifluoromethyl substituent and an acetic acid functional group. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for introducing fluorine-containing motifs into target molecules. The presence of both fluorine and trifluoromethyl groups enhances metabolic stability and lipophilicity, which can improve bioavailability in drug development. The acetic acid moiety provides a reactive handle for further derivatization, enabling coupling reactions or salt formation. This compound is suited for applications requiring precise fluorination patterns, offering synthetic flexibility in the design of bioactive compounds. Its high purity and well-defined reactivity profile ensure consistency in research and industrial processes.

3-Fluoro-4-(trifluoromethyl)pyridine-5-acetic acid structure

1806525-60-9 structure

Product Name:3-Fluoro-4-(trifluoromethyl)pyridine-5-acetic acid

CAS No:1806525-60-9

MF:C₈H₅F₄NO₂

MW:223.1244161129

CID:4906805

Update Time:2025-05-21

3-Fluoro-4-(trifluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

- 3-Fluoro-4-(trifluoromethyl)pyridine-5-acetic acid
- Inchi： 1S/C8H5F4NO2/c9-5-3-13-2-4(1-6(14)15)7(5)8(10,11)12/h2-3H,1H2,(H,14,15)
- InChI Key： UWAUEGJAVLNZSY-UHFFFAOYSA-N
- SMILES： FC(C1C(=CN=CC=1CC(=O)O)F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 243
XLogP3: 1.3
Topological Polar Surface Area: 50.2

3-Fluoro-4-(trifluoromethyl)pyridine-5-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029004572-250mg	3-Fluoro-4-(trifluoromethyl)pyridine-5-acetic acid	1806525-60-9	95%	250mg	$970.20	2022-03-31
Alichem	A029004572-500mg	3-Fluoro-4-(trifluoromethyl)pyridine-5-acetic acid	1806525-60-9	95%	500mg	$1,769.25	2022-03-31
Alichem	A029004572-1g	3-Fluoro-4-(trifluoromethyl)pyridine-5-acetic acid	1806525-60-9	95%	1g	$2,923.95	2022-03-31

3-Fluoro-4-(trifluoromethyl)pyridine-5-acetic acid Related Literature

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Additional information on 3-Fluoro-4-(trifluoromethyl)pyridine-5-acetic acid

3-Fluoro-4-(trifluoromethyl)pyridine-5-acetic Acid: A Comprehensive Overview

In the realm of organic chemistry, 3-Fluoro-4-(trifluoromethyl)pyridine-5-acetic acid stands out as a compound of significant interest due to its unique structural properties and potential applications in various fields. This compound, identified by the CAS No 1806525-60-9, belongs to the class of pyridine derivatives, which are widely studied for their versatility in synthetic chemistry and pharmacology.

The molecular structure of 3-Fluoro-4-(trifluoromethyl)pyridine-5-acetic acid is characterized by a pyridine ring substituted with a fluorine atom at position 3 and a trifluoromethyl group at position 4. The presence of these substituents imparts distinct electronic and steric properties to the molecule, making it a valuable substrate for further functionalization. The acetic acid group at position 5 adds another layer of functionality, enabling this compound to participate in various chemical reactions, including esterification and amidation.

Recent advancements in synthetic methodologies have significantly enhanced the accessibility of 3-Fluoro-4-(trifluoromethyl)pyridine-5-acetic acid. Researchers have employed innovative strategies such as microwave-assisted synthesis and catalytic cross-coupling reactions to streamline its production. These techniques not only improve yield but also reduce reaction times, making the compound more amenable for large-scale synthesis.

The pharmacological potential of 3-Fluoro-4-(trifluoromethyl)pyridine-5-acetic acid has been a focal point of recent studies. Investigations into its biological activity reveal promising results in areas such as anti-inflammatory and anticancer research. The trifluoromethyl group, known for its electron-withdrawing properties, plays a pivotal role in modulating the compound's bioavailability and metabolic stability.

Moreover, the integration of computational chemistry tools has provided deeper insights into the molecular interactions of 3-Fluoro-4-(trifluoromethyl)pyridine-5-acetic acid with biological targets.Docking studies have highlighted its potential to bind to specific protein pockets, suggesting its utility in drug design.

In terms of industrial applications, 3-Fluoro-4-(trifluoromethyl)pyridine-5-acetic acid serves as an intermediate in the synthesis of agrochemicals and specialty chemicals. Its ability to undergo nucleophilic substitution reactions makes it an ideal precursor for constructing more complex molecules with tailored functionalities.

The environmental impact of synthesizing 3-Fluoro-4-(trifluoromethyl)pyridine-5-acetic acid has also garnered attention. Efforts are underway to develop greener synthesis routes that minimize waste generation and reduce reliance on hazardous reagents.

In conclusion, 3-Fluoro-4-(trifluoromethyl)pyridine-5-acetic acid is a multifaceted compound with applications spanning synthetic chemistry, pharmacology, and materials science. As research continues to unravel its potential, this compound is poised to play an increasingly significant role in advancing chemical innovation.